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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of GSK2945 hydrochloride, a selective antagonist
of the nuclear receptor Rev-erba, with other commonly used Rev-erb modulators. The objective
is to offer a comprehensive overview of their selectivity profiles, supported by available
experimental data, to aid in the selection of the most appropriate chemical tool for research and
drug discovery.

Introduction to Rev-erb Modulators

The nuclear receptors Rev-erba (NR1D1) and Rev-erbf3 (NR1D2) are key components of the
circadian clock, playing a crucial role in regulating gene expression involved in metabolism and
inflammation. Their modulation by small molecules offers a promising therapeutic strategy for a
variety of disorders. This guide focuses on GSK2945 hydrochloride and compares it with the
Rev-erba agonists GSK4112 and SR9009, and another antagonist, SR8278.

Comparative Selectivity Profile

A critical aspect of a chemical probe's utility is its selectivity. The following table summarizes
the available data on the primary targets and known off-targets of GSK2945 hydrochloride
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and its alternatives.

Compound Type

Primary
Target(s)

Reported
IC50/EC50

Known Off-
Targets/Selecti
vity Profile

GSK2945

) Antagonist
hydrochloride

Rev-erba/REV-
ERBa

EC50: 21.5 uM
(mouse), 20.8
MM (human)

[cite: ]

Comprehensive
selectivity panel
data is not widely

published.

SR8278 Antagonist

Rev-erba

EC50: 0.47 pM
(in a cell-based

reporter assay)

[1]

Poor
pharmacokinetic
properties limit
its use to in vitro
and cell-based

assays.[2]

GSK4112 Agonist

Rev-erba

EC50 = 250
nM[3]

Selective for
Rev-erba and
Rev-erbf3 with no
significant
activity reported
at other nuclear
receptors like
LRH1, SF1,
FXR, ROR, and
LXR.[1]

SR9009 Agonist

Rev-erba/f3

EC50 =710 nM;
Kd =800 nM

Has been shown
to have Rev-erb-
independent
effects on cell
proliferation and
metabolism,
indicating
potential off-

target activities.

[4][5]
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Note: The lack of a comprehensive, publicly available selectivity panel for GSK2945
hydrochloride is a current limitation in directly comparing its off-target profile with other
modulators. However, its characterization as "highly specific” in initial reports suggests a
favorable selectivity profile.

Signaling Pathway and Mechanism of Action

GSK2945 hydrochloride, as a Rev-erba antagonist, functions by inhibiting the repressive
activity of the Rev-erba protein. In its active state, Rev-erba binds to specific DNA sequences
called Rev-erb Response Elements (RORES) in the promoter regions of its target genes,
recruiting a corepressor complex that includes NCoR and HDAC3. This leads to chromatin
condensation and transcriptional repression. Antagonists like GSK2945 prevent this
recruitment, leading to the de-repression of Rev-erba target genes. A key target gene is Bmall,
a core component of the circadian clock.
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Experimental Workflow for Selectivity Profiling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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